Cas no 108377-41-9 (1-(2-sulfanylidene-1,3-thiazolidin-3-yl)octan-1-one)
108377-41-9 structure
Product Name:1-(2-sulfanylidene-1,3-thiazolidin-3-yl)octan-1-one
CAS No:108377-41-9
MF:C11H19NOS2
MW:245.404660463333
CID:1185574
PubChem ID:10868564
Update Time:2025-04-20
1-(2-sulfanylidene-1,3-thiazolidin-3-yl)octan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-sulfanylidene-1,3-thiazolidin-3-yl)octan-1-one
- 108377-41-9
- 2-Thiazolidinethione, 3-(1-oxooctyl)-
- 1-(2-Thioxo-3-thiazolidinyl)-1-octanone
- SY353157
- DTXSID90446514
- N-octanoylthiazolidine-2-thione
-
- Inchi: 1S/C11H19NOS2/c1-2-3-4-5-6-7-10(13)12-8-9-15-11(12)14/h2-9H2,1H3
- InChI Key: VCUPNWSUHSOTIT-UHFFFAOYSA-N
- SMILES: S1C(N(CC1)C(CCCCCCC)=O)=S
Computed Properties
- Exact Mass: 245.09080658g/mol
- Monoisotopic Mass: 245.09080658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 77.7Ų
1-(2-sulfanylidene-1,3-thiazolidin-3-yl)octan-1-one Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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